Cas no 1286702-44-0 (N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286702-44-0
• MF: C₁₄H₁₀FN₃O₂S
• MW: 303.311504840851
• CID: 6365960
• PubChem ID: 52906362
• Update Time: 2025-06-12

N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide
• N-(2-fluorophenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
• 1286702-44-0
• F3407-5031
• 1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-ethoxypropyl)piperidine-4-carboxamide
• N-(2-fluorophenyl)-2-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• AKOS021967867
• N-(2-fluorophenyl)-2-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide
• CHEMBL4973989

• Inchi： 1S/C14H10FN3O2S/c15-10-3-1-2-4-11(10)16-12(19)7-13-17-18-14(20-13)9-5-6-21-8-9/h1-6,8H,7H2,(H,16,19)
• InChI Key： YGMIYKVHIKXGBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(CC(NC2C=CC=CC=2F)=O)O1

Computed Properties

• Exact Mass: 303.04777591g/mol
• Monoisotopic Mass: 303.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.3Ų

Additional information on N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide

Research Brief on N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1286702-44-0)

In recent years, the compound N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1286702-44-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a thiophene ring and a fluorophenyl group in its structure enhances its bioactivity and selectivity, making it a promising candidate for further investigation.

Recent studies have demonstrated that N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide exhibits potent inhibitory effects against specific enzyme targets, such as cyclooxygenase-2 (COX-2) and protein kinases, which are implicated in various inflammatory and neoplastic diseases. These findings suggest its potential utility in the development of novel anti-inflammatory and anticancer agents.

In terms of synthesis, researchers have optimized the reaction conditions to achieve higher yields and purity of the compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational modeling studies have provided insights into the compound's binding interactions with its biological targets, further elucidating its mechanism of action.

Preliminary in vitro and in vivo studies have shown that N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide possesses favorable pharmacokinetic properties, such as good solubility and metabolic stability. However, further preclinical evaluations are necessary to assess its safety and efficacy profiles before progressing to clinical trials.

In conclusion, N-(2-fluorophenyl)-2-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated bioactivity warrant continued exploration in the context of drug discovery. Future research should focus on expanding its pharmacological repertoire and addressing any potential challenges related to its clinical translation.